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Compound of Interest

Compound Name:
2-Amino-5-bromo-3-

(diethylamino)pyrazine

Cat. No.: B582046 Get Quote

CAS Number: 912773-09-2

For Researchers, Scientists, and Drug Development Professionals

Introduction
2-Amino-5-bromo-3-(diethylamino)pyrazine is a substituted pyrazine derivative that holds

significance as a key intermediate in the synthesis of complex heterocyclic compounds.[1][2] Its

structural features, including an amino group, a bromine atom, and a diethylamino group, make

it a versatile building block in medicinal chemistry, particularly in the development of kinase

inhibitors and other bioactive molecules.[1] The pyrazine core is a well-established scaffold in

drug discovery, known for its ability to participate in crucial hydrogen bonding interactions within

the ATP-binding sites of kinases.[3] This guide provides a comprehensive overview of the

available technical data for 2-Amino-5-bromo-3-(diethylamino)pyrazine, including its

properties, a putative synthesis protocol, and its potential role in the development of targeted

therapeutics.

Core Molecular Data
Limited publicly available data exists for this specific compound. The following table

summarizes the key physicochemical properties gathered from various chemical supplier

databases.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 5 Tech Support

https://www.benchchem.com/product/b582046?utm_src=pdf-interest
https://www.benchchem.com/product/b582046?utm_src=pdf-body
https://www.myskinrecipes.com/shop/en/pyrazine-derivatives/135732-2-amino-5-bromo-3-diethylaminopyrazine.html
https://www.benchchem.com/product/B582046
https://www.myskinrecipes.com/shop/en/pyrazine-derivatives/135732-2-amino-5-bromo-3-diethylaminopyrazine.html
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_the_Preparation_of_Pyrazine_Based_Tyrosine_Kinase_Inhibitors.pdf
https://www.benchchem.com/product/b582046?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b582046?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Reference(s)

CAS Number 912773-09-2 [1][4]

Molecular Formula C₈H₁₃BrN₄ [1][4]

Molecular Weight 245.12 g/mol [1]

Boiling Point 349.4 °C (Predicted) [1]

Primary Application
Intermediate in pharmaceutical

synthesis
[1]

Experimental Protocols
While a specific, detailed experimental protocol for the synthesis of 2-Amino-5-bromo-3-
(diethylamino)pyrazine is not readily available in the public domain, a plausible synthetic

route can be postulated based on established pyrazine chemistry. The following protocol is a

general representation and would require optimization.

Putative Synthesis of 2-Amino-5-bromo-3-
(diethylamino)pyrazine
The synthesis likely involves a multi-step process starting from a commercially available

pyrazine derivative. A potential synthetic workflow is outlined below.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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